2-(2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl)-N-(1H-imidazol-2-yl)acetamide

• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 2-(2,2-dimethyl-3,4-dihydrochromen-6-yl)-N-(1H-imidazol-2-yl)acetamide
• InChI: InChI=1S/C16H19N3O2/c1-16(2)6-5-12-9-11(3-4-13(12)21-16)10-14(20)19-15-17-7-8-18-15/h3-4,7-9H,5-6,10H2,1-2H3,(H2,17,18,19,20)
• InChI Key: DKKONAURTNNQGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(O1)C=CC(=C2)CC(=O)NC3=NC=CN3)C

Description

This compound features a chromene core (2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl) linked via an acetamide bridge to a 1H-imidazol-2-yl moiety. The 2,2-dimethyl substitution on the chromene ring enhances lipophilicity, which may influence bioavailability and membrane permeability. This structural framework is reminiscent of bioactive molecules targeting enzymes or receptors with hydrophobic pockets and polar interaction sites.

Biological Activity

The compound 2-(2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl)-N-(1H-imidazol-2-yl)acetamide is a hybrid molecule that combines a chromene moiety with an imidazole group. This unique structure suggests potential biological activities that merit investigation, particularly in the fields of pharmacology and medicinal chemistry.

Chemical Structure

The molecular formula of the compound is $C_{13}H_{16}N_{2}O$, and its structural representation can be denoted as follows:

$$\text{Structure }\text{2 2 2 dimethyl 3 4 dihydro 2H chromen 6 yl N 1H imidazol 2 yl acetamide}$$

Biological Activity Overview

Research indicates that compounds with chromene and imidazole structures exhibit various biological activities including:

• Anticancer Properties : Several studies have demonstrated that imidazole derivatives possess significant anticancer activity. The presence of the imidazole ring in our compound may enhance its ability to inhibit cancer cell proliferation through multiple mechanisms including apoptosis induction and cell cycle arrest.
• Antimicrobial Effects : Compounds containing chromene structures have been associated with antimicrobial activities. The potential for this compound to act against bacterial and fungal pathogens is an area of ongoing research.

Anticancer Activity

A study investigating the cytotoxic effects of imidazole derivatives revealed that similar compounds exhibited IC50 values ranging from 1.61 to 1.98 µg/mL against various cancer cell lines. The mechanism of action often involves interference with critical cellular pathways such as those regulated by Bcl-2 proteins and topoisomerases .

Compound	Cell Line	IC50 (µg/mL)	Mechanism
9	Jurkat	1.61 ± 1.92	Apoptosis induction
10	A-431	1.98 ± 1.22	Cell cycle arrest

Antimicrobial Activity

Research on related chromene compounds has shown promising results against various bacterial strains, suggesting that our compound could also exhibit similar properties. For instance, a study highlighted the effectiveness of chromene-based derivatives against Gram-positive and Gram-negative bacteria, indicating a broad spectrum of activity .

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	< 10 µg/mL
Escherichia coli	< 15 µg/mL

Structure-Activity Relationship (SAR)

The biological activity of 2-(2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl)-N-(1H-imidazol-2-yl)acetamide can be influenced by structural modifications:

• Imidazole Substitution : Variations in the imidazole ring can enhance or reduce activity; for example, electron-withdrawing groups may increase potency.
• Chromene Modifications : Alterations to the chromene portion can affect solubility and interaction with biological targets.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential : The compound has been investigated for its anti-inflammatory and anticancer properties. Studies suggest that it may modulate pathways involved in tumor growth and inflammation, making it a candidate for drug development targeting these conditions.

Antimicrobial Properties

Research indicates that derivatives of this compound exhibit antimicrobial activity against various pathogens. Its structural modifications enhance its efficacy against Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Efficacy

In vitro tests have shown that certain analogs of this compound achieved over 20% inhibition rates against Candida albicans and other fungal strains, suggesting its potential as a new antimicrobial agent.

Diabetes Management

Insulin Release Modulation : Studies on pancreatic islets have demonstrated that this compound significantly enhances glucose-induced insulin release. This suggests its potential role in managing type 2 diabetes by improving insulin secretion mechanisms.

Case Study: Insulin Release in Rat Models

In experiments with rat pancreatic islets, the compound showed significant enhancement in insulin release compared to control groups, indicating its therapeutic potential for diabetes management.

Vascular Effects

The compound also shows promise in vascular studies by demonstrating effects on vascular endothelial growth factor receptor 2 (VEGFR-2), which plays a crucial role in angiogenesis and tumor growth.

Case Study: VEGFR-2 Inhibition

Similar compounds have been shown to inhibit VEGFR-2 activity in vitro, suggesting potential applications in cancer therapy by limiting tumor vascularization.

Summary of Biological Activities

Activity Type	Observed Effects	References
Antimicrobial	Inhibition of Gram-positive/negative bacteria
Insulin Release	Enhanced glucose-induced insulin secretion
Vascular Effects	Inhibition of VEGFR-2

Comparison with Similar Compounds

Chromene-Based Derivatives

• N-(6-Trifluoromethylbenzothiazole-2-yl)-2-phenylacetamide (EP 3 348 550A1): Replaces the chromene with a benzothiazole ring and substitutes the imidazole with a trifluoromethyl group.
• 4-[(4-Hydroxymethyl-1H-1,2,3-triazol-1-yl)methyl]-6,8-dimethyl-2H-chromen-2-one (IUCrData, 2016):
  Features a triazole ring instead of imidazole and lacks the acetamide linker. The hydroxymethyl group on the triazole may improve water solubility compared to the target compound .

Imidazole-Containing Analogues

• N-(6-Substituted-benzothiazol-2-yl)-2-[[4,5-dimethylimidazol-2-yl]thio]acetamide (Biomedical & Pharmacology Journal, 2023):
  Replaces the chromene with a benzothiazole and substitutes the acetamide with a thioacetamide bridge. The thioether linkage may confer redox activity, differing from the hydrogen-bonding propensity of the target compound’s amide group .
• 2-(1H-Benzo[d]imidazol-2-ylthio)-N-(3-chlorophenyl)acetamide :
  Uses a chlorophenyl group instead of chromene and introduces a sulfur atom. The chlorine atom enhances electrophilicity, which could influence reactivity in nucleophilic environments .

Key Observations :

• The target compound’s chromene-imidazole-acetamide architecture is distinct from benzothiazole or triazole derivatives, suggesting divergent binding modes.
• The absence of electron-withdrawing groups (e.g., -CF₃, -NO₂) on the target compound may reduce metabolic stability compared to fluorinated derivatives .